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Compound of Interest

Compound Name: Linrodostat

Cat. No.: B606295

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Linrodostat's (also known as BMS-986205)
inhibitory activity against indoleamine 2,3-dioxygenase 1 (IDO1) versus its activity against the
related enzymes indoleamine 2,3-dioxygenase 2 (IDO2) and tryptophan 2,3-dioxygenase 2
(TDO2). The information presented is supported by experimental data to aid in the evaluation
of Linrodostat's selectivity profile.

Executive Summary

Linrodostat is a potent and selective inhibitor of the IDO1 enzyme.[1][2] Preclinical data
demonstrates that Linrodostat exhibits high potency against IDO1, with negligible activity
observed against TDOZ2.[3][4] While direct quantitative data for its activity against human IDO2
is not readily available in the public domain, studies have shown no inhibitory activity against
murine IDO2.[1][2][5] This high selectivity for IDO1 suggests a focused mechanism of action,
which is a critical attribute in the development of targeted cancer immunotherapies.

Data Presentation: Inhibitory Activity of Linrodostat

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
Linrodostat against human IDO1 and TDO2, as well as qualitative data for murine IDO2. This
data is derived from in vitro cellular assays measuring the production of kynurenine, a
downstream metabolite of tryptophan catabolism.
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Cell Line/Assay

Target Enzyme IC50 (nM) Reference(s)
System
HEK?293 cells

Human IDO1 expressing human 1.1 [316]1[71[8]
IDO1

Hela cells (human) 1.7 [3][4]
Human tryptophan-

Human TDO2 2,3-dioxygenase cell- > 2000 [3][4]

based assay

Murine IDO2 Not specified

No inhibitory activity [1112][5]

Signaling Pathway and Experimental Workflow

To visually represent the biological context and experimental approach for determining

Linrodostat's specificity, the following diagrams are provided.
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Experimental Workflow for Specificity Testing
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Seed cells expressing
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l

Induce enzyme expression
(e.g., with IFN-y for IDO1)

Inhibitor Treatment

Treat cells with varying
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Kynurenine Measurement

Collect cell culture supernatant

:
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(e.g., via HPLC-MS/MS)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Linrodostat: A Comparative Analysis of Specificity for
IDO1 over IDO2 and TDO2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606295#specificity-of-linrodostat-for-ido1-over-ido2-
and-tdoZ2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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